Cas no 83390-13-0 (N~1~,N~4~-bis(2,5-dichlorophenyl)terephthalamide)

N~1~,N~4~-bis(2,5-dichlorophenyl)terephthalamide structure
83390-13-0 structure
Product Name:N~1~,N~4~-bis(2,5-dichlorophenyl)terephthalamide
CAS No:83390-13-0
MF:C20H12Cl4N2O2
MW:454.133481025696
CID:884270
PubChem ID:272222
Update Time:2025-04-19

N~1~,N~4~-bis(2,5-dichlorophenyl)terephthalamide Chemical and Physical Properties

Names and Identifiers

    • N~1~,N~4~-Bis(2,5-dichlorophenyl)benzene-1,4-dicarboxamide
    • Oprea1_403835
    • DTXSID301003379
    • AKOS003485410
    • NSC-116506
    • Terephthalanilide, 2',2'',5',5''-tetrachloro-
    • 83390-13-0
    • NSC116506
    • ATDLRIIHZLZYDQ-UHFFFAOYSA-N
    • N~1~,N~4~-bis(2,5-dichlorophenyl)terephthalamide
    • Inchi: 1S/C20H12Cl4N2O2/c21-13-5-7-15(23)17(9-13)25-19(27)11-1-2-12(4-3-11)20(28)26-18-10-14(22)6-8-16(18)24/h1-10H,(H,25,27)(H,26,28)
    • InChI Key: ATDLRIIHZLZYDQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1NC(C1C=CC(C(NC2C=C(C=CC=2Cl)Cl)=O)=CC=1)=O)Cl

Computed Properties

  • Exact Mass: 453.962338g/mol
  • Monoisotopic Mass: 451.965288g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 58.2Ų
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